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Compound of Interest

Compound Name:
4-bromo-N-(2-

hydroxyethyl)benzamide

CAS No.: 57728-67-3

Cat. No.: B185114

Get Quote

Part 1: Executive Safety Directive
Stop and Read: Improper disposal of halogenated aromatic amides poses significant

environmental risks, specifically the formation of toxic dioxins and corrosive hydrogen bromide

(HBr) gas during incomplete combustion.[1]

Immediate Action Required:

Segregate: Never mix this compound with non-halogenated solvents or strong oxidizers.[1]

Label: All waste containers must be explicitly tagged "HALOGENATED ORGANIC WASTE."

[1]

State: Determine if the waste is a pure solid, a reaction mixture, or a contaminated

consumable (gloves/wipes).

Part 2: Chemical Profile & Hazard Assessment
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Understanding the physicochemical properties of 4-bromo-N-(2-hydroxyethyl)benzamide is

the foundation of a self-validating safety protocol. The bromine substituent imposes strict

incineration requirements, while the hydroxyl group dictates chemical compatibility.

Physicochemical Data Table
Property Specification Operational Implication

Chemical Structure Br-C₆H₄-C(O)-NH-CH₂CH₂-OH
Contains Amide, Aryl Bromide,

& Primary Alcohol.[1]

Molecular Weight ~244.09 g/mol N/A

Physical State Solid (Powder/Crystalline)

Dust inhalation hazard;

requires particulate respirator

(N95/P100).[1]

Solubility DMSO, Methanol, Ethanol
Use these solvents for

equipment cleaning/rinsing.

Water Solubility Low to Moderate
Do not attempt to flush down

drains.[1]

Hazard Class Irritant (Skin/Eye/Respiratory)
Standard PPE (Nitrile gloves,

Goggles) required.[1]

Waste Stream Halogenated Organic
CRITICAL: Must be incinerated

at >1100°C with scrubbers.[1]

Compatibility Matrix (The "Self-Validating System")
To prevent accidental runaway reactions in the waste container, adhere to this compatibility

logic:

INCOMPATIBLE (Do Not Mix):

Strong Oxidizers (e.g., Nitric Acid, Permanganates): The primary alcohol tail is susceptible

to uncontrolled oxidation.[1]

Strong Acids/Bases: Can hydrolyze the amide bond over time, releasing heat and

potentially modifying the waste profile.
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COMPATIBLE (Safe to Mix):

Dichloromethane (DCM), Chloroform, DMSO, Methanol.[1]

Other halogenated organic solids/sludges.[1][2]

Part 3: Disposal Logic & Workflow
The following flowchart illustrates the decision-making process for disposing of 4-bromo-N-(2-
hydroxyethyl)benzamide. This logic ensures compliance with RCRA regulations regarding

halogenated waste.[1]
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Waste Identification:
4-bromo-N-(2-hydroxyethyl)benzamide

Physical State?

Pure Solid / Powder Solution / Reaction Mix Contaminated Debris
(Gloves, Wipes)

Double Bag (Polyethylene)
or Screw-Top Jar Solvent Type?

Solid Hazardous Waste Bin
(Yellow Bag/Drum)

Label: 'Hazardous Waste - Solid'
Constituent: Brominated Benzamide

EHS / Vendor Pickup
(Incineration Required)

Halogenated Solvent
(DCM, Chloroform)

Compatible

Non-Halogenated
(Methanol, DMSO)

Cross-Contamination Risk

Segregate into
HALOGENATED Waste Carboy

*Must be treated as Halogenated
once mixed with Bromide*

Click to download full resolution via product page

Figure 1: Decision tree for the segregation and packaging of brominated amide waste streams.

Note that mixing this compound with non-halogenated solvents renders the entire volume

"halogenated" for disposal purposes.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b185114/docs?utm_src=pdf-body-img#operational-disposal-guide-4-bromo-n-2-hydroxyethyl-benzamide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b185114?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Part 4: Detailed Operational Protocols
Protocol A: Disposal of Pure Solid Waste
Scenario: Expired reagent or excess solid product.[1]

PPE Verification: Don Nitrile gloves, lab coat, and safety glasses.[1] If handling fine powder

>10g, use a powder hood or N95 respirator.[1]

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) or glass jar with

a screw-top lid.[1]

Transfer: Transfer the solid quantitatively into the container.

Note: Do not fill >90% capacity.

Labeling: Apply a hazardous waste tag.

Chemical Name: 4-bromo-N-(2-hydroxyethyl)benzamide.[1][3][4]

Hazards: Irritant.[1][5]

Code: Check local regulations (often "Non-regulated chemical waste" if not P/U listed, but

"Halogenated" status is vital for the incinerator facility).[1]

Secondary Containment: Place the jar into a secondary bin until pickup.

Protocol B: Disposal of Reaction Mixtures (Liquid)
Scenario: The compound is dissolved in a solvent (e.g., post-reaction extraction).[1]

Quenching (If necessary): If the mixture contains unreacted thionyl chloride or other active

reagents used to synthesize the benzamide, quench carefully before disposal.[1]

pH Check: Ensure the solution is Neutral (pH 6-8).

Why? Acidic halogenated waste can corrode metal safety drums; Basic waste can

damage glass/polymer linings.[1]
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Segregation: Pour the mixture into the Halogenated Organic Waste carboy.

Critical Rule: Even if the solvent is Methanol (non-halogenated), the presence of the

brominated solute (4-bromo-N-(2-hydroxyethyl)benzamide) mandates that the entire

volume be treated as halogenated waste.[1]

Rinsing: Rinse glassware with a small volume of acetone or ethanol and add the rinsate to

the same Halogenated Waste carboy.

Protocol C: Spill Cleanup Procedures
Scenario: Accidental spill of solid powder on the benchtop.

Isolate: Alert nearby personnel.

Sweep: Gently sweep up the powder using a brush and dustpan.[1] Avoid generating dust.[1]

[5]

Alternative: Use a wet paper towel (dampened with water or ethanol) to wipe up the

powder to prevent aerosolization.[1]

Decontaminate: Wipe the surface with a soap/water solution, followed by an ethanol wipe.[1]

Disposal: Place all wipes, gloves, and sweepings into a heavy-duty plastic bag, seal it, and

place it in the Solid Hazardous Waste drum.

Part 5: Regulatory & Compliance Framework
Adherence to these regulations ensures legal compliance and environmental stewardship.[1]

RCRA (USA): While 4-bromo-N-(2-hydroxyethyl)benzamide is not typically a P- or U-listed

waste, it falls under the "Cradle-to-Grave" management system.[1] The generator is

responsible for characterizing the waste.[1][6]

Determination: Due to the bromine content, it is often classified under generic halogenated

waste codes by disposal vendors (e.g., D001 if in flammable solvent, or specific state-level

codes for halogenated organics).[1]
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Incineration Requirement: Halogenated organics must be incinerated at high temperatures

(often rotary kiln incineration) to ensure the destruction of the carbon-halogen bond and to

capture the resulting acid gases (HBr) in scrubbers.[1]

EPA 40 CFR 261.3: "The Mixture Rule" – Mixing a listed hazardous waste with a non-

hazardous waste renders the whole mixture hazardous.[1] Always default to the strictest

classification (Halogenated).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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